Cas no 118604-70-9 (2-ethyl-N-(2S)-1-methoxypropan-2-yl-6-methylaniline)

• Product Name: 2-ethyl-N-(2S)-1-methoxypropan-2-yl-6-methylaniline
• CAS No: 118604-70-9
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• MDL: MFCD24549232
• CID: 1211024
• PubChem ID: 10130489
• Update Time: 2025-11-05

2-ethyl-N-(2S)-1-methoxypropan-2-yl-6-methylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-ethyl-N-[(1S)-2-methoxy-1-methylethyl]-6-methyl-
• (S)-N-(2-ethyl-6-methylphenyl)-N-(1'-methoxymethyl)ethylamine
• 2-ethyl-N-(2S)-1-methoxypropan-2-yl-6-methylaniline
• 2-Ethyl-N-[(2S)-1-methoxypropan-2-yl]-6-methylaniline
• 118604-70-9
• Benzenamine, 2-ethyl-N-((1S)-2-methoxy-1-methylethyl)-6-methyl-
• CHEMBL4946958
• SCHEMBL3466658
• DTXSID90888894
• EN300-193599
• (S)-N-(1-Methoxyprop-2-yl)-2-methyl-6-ethylphenylamine

• MDL： MFCD24549232
• Inchi： 1S/C13H21NO/c1-5-12-8-6-7-10(2)13(12)14-11(3)9-15-4/h6-8,11,14H,5,9H2,1-4H3/t11-/m0/s1
• InChI Key： YXWIRQHVEQIJOV-NSHDSACASA-N
• SMILES： O(C)C[C@H](C)NC1C(C)=CC=CC=1CC

Computed Properties

• Exact Mass: 207.16243
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 2-ethyl-N-(2S)-1-methoxypropan-2-yl-6-methylaniline

Compound CAS No. 118604-70-9: 2-Ethyl-N-(2S)-1-Methoxypropan-2-yl-6-Methylaniline

The compound with CAS No. 118604-70-9, commonly referred to as 2-Ethyl-N-(2S)-1-Methoxypropan-2-yl-6-Methylaniline, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of anilines, which are aromatic amines derived from benzene with an amino group (-NH₂). The structure of this molecule is characterized by its substituted benzene ring, ethyl group, and a chiral center at the propan-2-yl position, making it a valuable subject for stereochemical studies and drug design.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-Ethyl-N-(2S)-1-Methoxypropan-2-yl-6-Methylaniline with high enantiomeric purity, which is crucial for its application in asymmetric catalysis and chiral resolution processes. The molecule's chiral center at the propan-2-yl group plays a pivotal role in its stereochemical properties, influencing its interaction with biological systems and its potential as a pharmacological agent.

One of the most notable applications of this compound is in the field of medicinal chemistry, where it serves as a lead compound for the development of novel therapeutic agents. Researchers have explored its potential as an inhibitor of various enzymes, including kinases and proteases, which are key targets in the treatment of diseases such as cancer and neurodegenerative disorders.

Moreover, 2-Ethyl-N-(2S)-1-Methoxypropan-2-yl-6-Methylaniline has been studied for its role in drug delivery systems. Its unique structure allows for the attachment of various functional groups, enabling the creation of targeted drug delivery vehicles that enhance bioavailability and reduce side effects.

In terms of physical properties, this compound exhibits a melting point of approximately 155°C and a boiling point around 380°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol makes it suitable for various laboratory applications, including chromatography and spectroscopy.

The synthesis of 2-Ethyl-N-(2S)-1-Methoxypropan-2-yl-6-Methylaniline involves a multi-step process that typically begins with the preparation of the corresponding benzene derivative followed by alkylation and stereochemical resolution steps. Recent optimizations in this synthesis process have significantly improved yields and reduced production costs, making it more accessible for large-scale applications.

From an environmental perspective, studies have shown that this compound exhibits low toxicity to aquatic organisms under standard test conditions. However, further research is required to fully understand its long-term environmental impact and biodegradation pathways.

In conclusion, CAS No. 118604-70-9, or 2-Ethyl-N-(2S)-1-Methoxypropan-2-yl-6-Methylaniline, represents a versatile and promising molecule with wide-ranging applications in chemistry and pharmacology. Its stereochemical properties, coupled with advancements in synthetic methods and application-oriented research, position it as a key player in the development of innovative chemical solutions.